Cas no 1805528-60-2 (Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate)

• Product Name: Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate
• CAS No: 1805528-60-2
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 4954714
• Update Time: 2025-10-31

Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate

• Inchi： 1S/C11H8F6O2/c1-5-3-6(9(18)19-2)4-7(10(12,13)14)8(5)11(15,16)17/h3-4H,1-2H3
• InChI Key： ZQIBBTSDDZYZDK-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C(=O)OC)=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate

Comprehensive Overview of Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate (CAS No. 1805528-60-2)

Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate (CAS No. 1805528-60-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This ester derivative, characterized by its unique trifluoromethyl and methyl substituents, offers exceptional chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its ability to enhance the performance of various formulations.

The compound's structural features, including the presence of trifluoromethyl groups, contribute to its lipophilicity and metabolic stability, which are critical factors in drug design. In recent years, the demand for fluorinated compounds like Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate has surged, driven by their role in developing next-generation therapeutics and agrochemicals. This trend aligns with the growing focus on sustainable and efficient chemical processes, as well as the need for novel compounds with improved bioavailability and environmental compatibility.

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate in pharmaceuticals?" The answer lies in its versatility as a building block for active pharmaceutical ingredients (APIs). Its fluorinated aromatic core is often incorporated into molecules designed to target specific biological pathways, such as enzyme inhibition or receptor modulation. Additionally, its ester functionality allows for further derivatization, enabling the synthesis of a wide range of analogs with tailored properties.

Another hot topic in the scientific community is the compound's role in agrochemical innovation. With the global push toward sustainable agriculture, researchers are leveraging the unique properties of Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate to develop crop protection agents with enhanced efficacy and reduced environmental impact. Its ability to improve the stability and penetration of active ingredients makes it a key component in modern pesticide formulations.

From a synthetic chemistry perspective, the compound's CAS No. 1805528-60-2 serves as a crucial identifier for researchers seeking high-purity samples or detailed technical data. Laboratories and manufacturers often prioritize compounds with well-documented CAS numbers to ensure reproducibility and compliance with regulatory standards. This emphasis on traceability and quality control reflects the broader industry shift toward transparency and accountability in chemical production.

In the realm of material science, Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate is being investigated for its potential in creating advanced polymers and coatings. The trifluoromethyl groups impart exceptional resistance to heat, chemicals, and UV radiation, making the compound a promising candidate for high-performance materials. This aligns with the increasing demand for durable and lightweight materials in aerospace, automotive, and electronics industries.

As the scientific community continues to explore the frontiers of fluorinated chemistry, Methyl 3,4-bis(trifluoromethyl)-5-methylbenzoate stands out as a compound with immense potential. Its combination of structural uniqueness and functional versatility positions it at the forefront of innovation across multiple disciplines. Whether in drug discovery, agrochemical development, or material engineering, this compound exemplifies the transformative power of modern synthetic chemistry.